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Compound of Interest

Compound Name: (S)-1-Benzylpyrrolidin-3-ol

Cat. No.: B008672 Get Quote

Essential Safety and Handling Guide for (S)-1-
Benzylpyrrolidin-3-ol
This guide provides crucial safety, handling, and disposal information for (S)-1-
Benzylpyrrolidin-3-ol, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring laboratory safety and

regulatory compliance.

Chemical and Physical Properties
(S)-1-Benzylpyrrolidin-3-ol is a liquid chemical compound with the following properties:

Property Value

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol [1][2]

Appearance Clear light yellow to pale brown liquid[3]

Density 1.07 g/mL at 25 °C[1][3]

Boiling Point 115 °C at 0.8 mmHg[1][3]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Storage Temperature 2-8°C[1][3]
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Hazard Identification and Personal Protective
Equipment (PPE)
(S)-1-Benzylpyrrolidin-3-ol is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin.[4] It causes skin and serious eye irritation and may lead to

respiratory irritation or an allergic skin reaction.[3][4][5][6][7] The signal word for this chemical is

"Warning".[2][3][4] The GHS pictogram is GHS07 (Harmful/Irritant).[3][4]

Proper personal protective equipment is mandatory to minimize exposure and ensure safety.

PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection
Safety glasses with side

shields or goggles.[1][2][8]

Use of a face shield is

recommended if there is a

splash hazard. Ensure eye

protection meets EN166 (EU)

or ANSI Z87.1 (US) standards.

Skin and Body Protection
Chemical-resistant gloves and

a lab coat.[1][2][5][8]

Select gloves (e.g., nitrile,

neoprene) based on

breakthrough time and

permeation rate. Wear a flame-

retardant, antistatic protective

clothing if handling large

quantities.[9] Ensure gloves

are inspected before use and

replaced if damaged.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2][5][8]

If ventilation is inadequate or if

aerosols/vapors are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

required.[7][9]
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Handling:

Always handle (S)-1-Benzylpyrrolidin-3-ol in a well-ventilated area, preferably within a

chemical fume hood.[2][7][8]

Avoid direct contact with skin and eyes by wearing the appropriate PPE.[5]

Prevent the generation of vapors and mists.[5][9]

Wash hands thoroughly with soap and water after handling.[2][10]

Do not eat, drink, or smoke in the work area.[9][10]

Contaminated work clothing should not be allowed out of the workplace and must be

decontaminated before reuse.[2][5][10]

Storage:

Store in a cool, dry, and well-ventilated location.[2][10]

Keep the container tightly sealed to prevent leakage.[2][9][10]

The recommended storage temperature is between 2-8°C.[1][3]

Store in a locked area to prevent unauthorized access.[2][5][9]
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids.[2][5] Remove contact lenses

if it is safe to do so.[2][5] If eye irritation persists,

seek immediate medical attention.[2][5][7]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected skin area with plenty of

soap and water.[2][5] If skin irritation or a rash

develops, get medical advice.[2][6]

Inhalation

Move the individual to an area with fresh air and

ensure they are in a position that is comfortable

for breathing.[2][5][7] If the person feels unwell,

seek medical assistance.[2]

Ingestion

Do NOT induce vomiting.[5][9] Rinse the mouth

thoroughly with water.[9][10] If the person is

conscious, have them drink plenty of water.[7]

[10] Seek immediate medical attention.[10]

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the area of all personnel.[5][8]

Ventilate: Ensure the area is well-ventilated.[8]

Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

[5][8]

Collect: Carefully collect the absorbed material and place it into a suitable, clearly labeled,

and sealed container for hazardous waste disposal.[5][8]

Decontaminate: Clean the spill area thoroughly. Wash and decontaminate all protective

equipment before storing or reusing it.[5]
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Disposal:

(S)-1-Benzylpyrrolidin-3-ol and its container must be disposed of as hazardous waste.[10]

Disposal should be carried out by a licensed professional waste disposal service.

Do not allow the chemical to enter drains, sewers, or waterways, as it may be harmful to

aquatic life.[6][10]

All disposal activities must comply with local, state, and federal regulations.[2][5][10]
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Preparation

Handling

Post-Handling & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Work Area
(Fume Hood, Spill Kit)

3. Handle Chemical
(Avoid Inhalation/Contact)

Proceed with caution

4. Decontaminate Glassware &
Surfaces

5. Segregate & Label
Hazardous Waste

6. Doff & Dispose PPE

7. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of (S)-1-Benzylpyrrolidin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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